Cas no 88029-12-3 (Cadmium, dimethyl(2-methylquinoline)-)
88029-12-3 structure
Product Name:Cadmium, dimethyl(2-methylquinoline)-
CAS No:88029-12-3
MF:C12H13CdN
MW:283.649326086044
CID:647932
PubChem ID:71411350
Update Time:2025-04-19
Cadmium, dimethyl(2-methylquinoline)- Chemical and Physical Properties
Names and Identifiers
-
- Cadmium, dimethyl(2-methylquinoline)-
- cadmium,2,3,4-trimethylquinoline
- Cadmium--2,3,4-trimethylquinoline (1/1)
- DTXSID60830966
- 88029-12-3
-
- Inchi: 1S/C12H13N.Cd/c1-8-9(2)11-6-4-5-7-12(11)13-10(8)3;/h4-7H,1-3H3;
- InChI Key: WUMPOCXQQGTQKM-UHFFFAOYSA-N
- SMILES: [Cd].N1C(C)=C(C)C(C)=C2C=CC=CC=12
Computed Properties
- Exact Mass: 285.008164g/mol
- Monoisotopic Mass: 285.008164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9Ų
Cadmium, dimethyl(2-methylquinoline)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
88029-12-3 (Cadmium, dimethyl(2-methylquinoline)-) Related Products
- 1721-89-7(2,3-Dimethylquinoline)
- 21296-92-4(2,3,5-Trimethyl-1H-indole)
- 91-55-4(2,3-Dimethylindole)
- 27505-78-8(2,3,7-Trimethylindole)
- 51366-52-0(2,3,4-trimethylquinoline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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